4-{[2-(2,4-dichlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-ethoxyphenyl 2-furoate

• IUPAC Name: [4-[(E)-[2-(2,4-dichlorophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]-2-ethoxyphenyl] furan-2-carboxylate
• InChI: InChI=1S/C23H15Cl2NO6/c1-2-29-20-11-13(5-8-18(20)31-23(28)19-4-3-9-30-19)10-17-22(27)32-21(26-17)15-7-6-14(24)12-16(15)25/h3-12H,2H2,1H3/b17-10+
• InChI Key: LMGHVQVDHKNGIZ-LICLKQGHSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)OC(=N2)C3=C(C=C(C=C3)Cl)Cl)OC(=O)C4=CC=CO4
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)OC(=N2)C3=C(C=C(C=C3)Cl)Cl)OC(=O)C4=CC=CO4
• Molecular Formula: C23H15Cl2NO6
• Molecular Weight: 472.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the individual rings (the oxazole and furan rings), followed by the introduction of the dichlorophenyl and ethoxyphenyl groups. The final step would likely involve the formation of the ester linkage.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The dichlorophenyl group is a type of halogenated aromatic ring, which is known for its stability and reactivity. The oxazole ring is a heterocyclic ring containing nitrogen and oxygen, which could contribute to the compound’s reactivity and potential biological activity. The furan ring is a five-membered aromatic ring containing an oxygen atom, which could also contribute to the compound’s properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the dichlorophenyl group could make the compound susceptible to reactions involving substitution of the chlorine atoms. The oxazole and furan rings could potentially undergo reactions involving the nitrogen and oxygen atoms, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dichlorophenyl group could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems. The oxazole and furan rings could contribute to its chemical stability and reactivity.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. This could include in vitro and in vivo studies to determine its effects on biological systems.